(4-(3-Methyl-1,2,4-oxadiazol-5-yl)phenyl)methanamine

• IUPAC Name: [4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]methanamine
• InChI: InChI=1S/C10H11N3O/c1-7-12-10(14-13-7)9-4-2-8(6-11)3-5-9/h2-5H,6,11H2,1H3
• InChI Key: SRDGSZSETMYZHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=C(C=C2)CN
• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol

Description

“(4-(3-Methyl-1,2,4-oxadiazol-5-yl)phenyl)methanamine” is a compound that contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. The 1,2,4-oxadiazole ring is a well-known pharmacophore, frequently encountered in active pharmaceutical ingredients with various therapeutic focuses.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The molecular formula of “this compound” is C18H15N5O2. The structure of the compound includes a 1,2,4-oxadiazole ring attached to a phenyl group and a methanamine group.

Chemical Reactions Analysis

Oxadiazoles, including “this compound”, can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

The melting point of “this compound” is 137-138 °C.

Mechanism of Action

While the specific mechanism of action for “(4-(3-Methyl-1,2,4-oxadiazol-5-yl)phenyl)methanamine” is not mentioned in the search results, it’s known that 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy, agents for treatment age-related diseases, antimicrobials, novel class of peroxisome proliferator-activated receptor αr/δ (PPARα/δ) dual agonists, and Sirtuin 2 inhibitors.

Future Directions

The 1,2,4-oxadiazole ring is a well-known pharmacophore, frequently encountered in active pharmaceutical ingredients with various therapeutic focuses. Therefore, the development of novel efficient and convenient methods for the synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. This suggests that “(4-(3-Methyl-1,2,4-oxadiazol-5-yl)phenyl)methanamine” and similar compounds could have potential applications in the development of new pharmaceuticals.